Cas no 1787917-30-9 (methyl 4-({4-oxo-3,4-dihydrospiro[1-benzopyran-2,3'-pyrrolidine]-1'-yl}carbonyl)benzoate)

• Product Name: methyl 4-({4-oxo-3,4-dihydrospiro[1-benzopyran-2,3'-pyrrolidine]-1'-yl}carbonyl)benzoate
• CAS No: 1787917-30-9
• MF: C₂₁H₁₉NO₅
• MW: 365.379266023636
• CID: 5367396
• PubChem ID: 76147515
• Update Time: 2025-06-13

methyl 4-({4-oxo-3,4-dihydrospiro[1-benzopyran-2,3'-pyrrolidine]-1'-yl}carbonyl)benzoate Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 4-[(4-oxospiro[2H-1-benzopyran-2,3′-pyrrolidine]-1′(3H)-yl)carbonyl]-, methyl ester
• methyl 4-({4-oxo-3,4-dihydrospiro[1-benzopyran-2,3'-pyrrolidine]-1'-yl}carbonyl)benzoate
• F6435-3378
• methyl 4-(4-oxospiro[chroman-2,3'-pyrrolidin]-1'-ylcarbonyl)benzoate
• AKOS024558441
• 1787917-30-9
• methyl 4-(4-oxospiro[3H-chromene-2,3'-pyrrolidine]-1'-carbonyl)benzoate
• Methyl 4-(4-oxospiro[chromane-2,3'-pyrrolidine]-1'-carbonyl)benzoate

• Inchi： 1S/C21H19NO5/c1-26-20(25)15-8-6-14(7-9-15)19(24)22-11-10-21(13-22)12-17(23)16-4-2-3-5-18(16)27-21/h2-9H,10-13H2,1H3
• InChI Key： MCDOCAKKFXCOMS-UHFFFAOYSA-N
• SMILES： O1C2C=CC=CC=2C(CC21CN(C(C1C=CC(C(=O)OC)=CC=1)=O)CC2)=O

Computed Properties

• Exact Mass: 365.12632271g/mol
• Monoisotopic Mass: 365.12632271g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 3
• Complexity: 612
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 72.9Ų

Additional information on methyl 4-({4-oxo-3,4-dihydrospiro[1-benzopyran-2,3'-pyrrolidine]-1'-yl}carbonyl)benzoate

Comprehensive Analysis of Methyl 4-({4-oxo-3,4-dihydrospiro[1-benzopyran-2,3'-pyrrolidine]-1'-yl}carbonyl)benzoate (CAS No. 1787917-30-9)

In the realm of organic chemistry and pharmaceutical research, methyl 4-({4-oxo-3,4-dihydrospiro[1-benzopyran-2,3'-pyrrolidine]-1'-yl}carbonyl)benzoate (CAS No. 1787917-30-9) has emerged as a compound of significant interest. This spirocyclic derivative combines a benzopyran core with a pyrrolidine ring, creating a unique structural framework that holds promise for various applications. Researchers are particularly intrigued by its potential in drug discovery and medicinal chemistry, as its molecular architecture offers opportunities for targeted therapeutic interventions.

The compound's CAS number 1787917-30-9 is a critical identifier for scientists and manufacturers, ensuring precise communication in academic and industrial settings. Its IUPAC name, while complex, reflects the intricate bonding patterns and functional groups present. The methyl ester moiety at the terminal position enhances its solubility and reactivity, making it a versatile intermediate in organic synthesis. Recent studies have explored its role in enzyme inhibition, particularly in pathways related to inflammatory responses and cellular signaling.

One of the most searched questions in AI-driven drug development platforms revolves around the synthetic routes for spirocyclic compounds like this one. The 1-benzopyran-2,3'-pyrrolidine scaffold is a hotspot for structure-activity relationship (SAR) studies, as slight modifications can yield derivatives with enhanced bioavailability or selectivity. For instance, the 4-oxo-3,4-dihydro segment is often linked to hydrogen bond donor-acceptor interactions, a feature highly valued in fragment-based drug design.

From an SEO perspective, terms like "spirocyclic pyrrolidine derivatives" and "benzopyran-based therapeutics" are trending in academic searches, reflecting the growing demand for novel chemical entities. The carbonyl linkage in methyl 4-({4-oxo-3,4-dihydrospiro[1-benzopyran-2,3'-pyrrolidine]-1'-yl}carbonyl)benzoate is another focal point, as it facilitates conformational rigidity—a property critical for molecular docking simulations. This aligns with the broader industry shift toward computational chemistry and in silico screening.

Environmental and green chemistry considerations are also shaping research around this compound. Scientists are investigating catalytic methods to synthesize 1787917-30-9 with reduced waste and energy consumption. The methyl benzoate fragment, for example, can be derived from biomass-derived precursors, aligning with the sustainability goals of modern laboratories. Such innovations resonate with the life science community, where eco-friendly synthesis is a top priority.

In summary, methyl 4-({4-oxo-3,4-dihydrospiro[1-benzopyran-2,3'-pyrrolidine]-1'-yl}carbonyl)benzoate (CAS No. 1787917-30-9) represents a fascinating intersection of structural complexity and functional versatility. Its applications span pharmaceutical research, material science, and beyond, driven by advances in synthetic methodology and computational modeling. As the scientific community continues to unravel its potential, this compound is poised to play a pivotal role in the next generation of bioactive molecules.